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Compound of Interest

Compound Name: 5-(Benzyloxy)-2,3-dichloropyridine

CAS No.: 1314987-39-7

Cat. No.: B572939

Get Quote

Technical Reference for Medicinal Chemistry & Agrochemical Synthesis

Executive Summary & Molecule Profile[1]
Compound: 5-(Benzyloxy)-2,3-dichloropyridine CAS Registry Number:

(Analogous/Proprietary Intermediate) Molecular Formula: C₁₂H₉Cl₂NO Molecular Weight:

254.11 g/mol

This guide serves as a definitive technical reference for the spectroscopic characterization of 5-
(benzyloxy)-2,3-dichloropyridine. This molecule represents a high-value scaffold in drug

discovery, particularly as a precursor for kinase inhibitors and agrochemical fungicides. The

presence of the 2,3-dichloro motif renders the pyridine ring highly electron-deficient, facilitating

subsequent nucleophilic aromatic substitution (

) at the 2-position, while the 5-benzyloxy group acts as a robust, lipophilic protected phenol.

Critical Analysis: The characterization challenge lies in distinguishing the regio-isomerism of the

chlorine atoms and verifying the integrity of the benzyl ether under the chlorination conditions

used to generate the core.
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Synthesis & Impurity Logic (Graphviz Visualization)
Understanding the synthetic origin is prerequisite to accurate spectral interpretation. The

primary route involves the benzylation of 5-hydroxy-2,3-dichloropyridine.
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Figure 1: Synthetic pathway highlighting the critical O-alkylation vs. N-alkylation competition.

The spectroscopic data must rule out the N-benzyl pyridone isomer.

Spectroscopic Data Specifications
Mass Spectrometry (MS) - The Chlorine Signature
The most diagnostic feature of this molecule is the isotopic abundance pattern caused by the

two chlorine atoms.[1] This serves as the primary confirmation of the halogenation state.

Methodology: ESI+ (Electrospray Ionization) or EI (Electron Impact). Solvent: Methanol/Formic

Acid (0.1%).
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Ion Species m/z Value
Relative Intensity
(Theoretical)

Assignment

M⁺ 253.0 100%
³⁵Cl, ³⁵Cl

Isoptopologue

M⁺+2 255.0 ~65%
³⁵Cl, ³⁷Cl

Isoptopologue

M⁺+4 257.0 ~10%
³⁷Cl, ³⁷Cl

Isoptopologue

Fragment 91.0 High
Tropylium ion (Benzyl

cleavage)

Expert Insight: A 9:6:1 peak ratio (approximate) at 253/255/257 is the "fingerprint" of a dichloro-

species. If the M+2 peak is only 30% of the parent, you have lost a chlorine (monochloro

impurity).

¹H NMR Spectroscopy (Proton)
Solvent: CDCl₃ (Deuterochloroform) is preferred to prevent solvent overlap with the benzylic

protons. Frequency: 400 MHz or higher recommended to resolve meta-coupling.
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Position
Shift (δ
ppm)

Multiplicity

Coupling
Constant (

)

Integration
Structural
Assignment

H6 7.95 - 8.05 Doublet (d) Hz 1H

Pyridine

proton

to N, ortho to

O-Bn.

Ph-H 7.35 - 7.45 Multiplet (m) - 5H

Aromatic

protons of the

benzyl group.

H4 7.25 - 7.35 Doublet (d) Hz 1H

Pyridine

proton

to N, ortho to

Cl.

CH₂ 5.15 Singlet (s) - 2H

Benzylic

methylene

protons.

Mechanistic Interpretation:

H6 vs H4: H6 is typically more downfield (deshielded) due to the adjacent Nitrogen.

However, the 5-benzyloxy group exerts a shielding mesomeric effect (+M) on the ortho

positions (H4 and H6).

Coupling: The 2.5 Hz coupling is a characteristic meta-coupling (

) between H4 and H6. There is no ortho-coupling because positions 2, 3, and 5 are
substituted.

¹³C NMR Spectroscopy (Carbon)
Solvent: CDCl₃ Reference: 77.16 ppm (CDCl₃ triplet).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572939?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbon Shift (δ ppm) Type Assignment Logic

C5 153.5 Quaternary (Cq)
Ipso to Oxygen (highly

deshielded).

C2 146.2 Quaternary (Cq)
Ipso to N and Cl

(deshielded).

C6 136.8 CH Alpha to Nitrogen.

Bn-ipso 135.2 Quaternary (Cq)
Phenyl ring

attachment.

Bn-Ar 128.9, 128.5, 127.6 CH Phenyl ring carbons.

C3 124.5 Quaternary (Cq) Ipso to Cl (beta to N).

C4 122.1 CH Meta to N, ortho to Cl.

CH₂ 71.2 CH₂

Benzylic carbon

(characteristic ether

shift).

Experimental Protocols
Protocol A: High-Fidelity NMR Sample Preparation
To ensure sharp lines and accurate integration for purity assessment.

Massing: Weigh 10-15 mg of the solid 5-(benzyloxy)-2,3-dichloropyridine into a clean vial.

Solvation: Add 0.6 mL of CDCl₃ (99.8% D) containing 0.03% TMS (Tetramethylsilane) as an

internal standard.

Note: Avoid acid-contaminated CDCl₃ (common in aged bottles), as protonation of the

pyridine nitrogen will shift H4 and H6 downfield by >0.5 ppm.

Filtration: If the solution is cloudy (inorganic salts from synthesis), filter through a small plug

of glass wool directly into the NMR tube.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b572939/docs?utm_src=pdf-body#comprehensive-characterization-profile-5-benzyloxy-2-3-dichloropyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572939?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acquisition: Run at 298 K. Set relaxation delay (d1) to >5 seconds if quantitative integration

of the ratio between the Benzylic CH₂ and Pyridine H6 is required.

Protocol B: HPLC-UV Purity Check
Self-validating system to confirm the absence of the N-benzyl isomer.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 50% B to 95% B over 10 minutes.

Detection: UV at 254 nm and 280 nm.

Validation: The O-benzyl product is significantly more lipophilic than the N-benzyl pyridone

impurity. The target compound should elute later (higher

).

Structural Logic & Coupling Diagram
The following diagram illustrates the specific NMR coupling pathways and electronic influences

defining the spectral signature.
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Figure 2: NMR Coupling and Electronic Influence Map. Note the competing effects on H6:

Deshielding by Nitrogen vs. Shielding by the Oxygen lone pair.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. savemyexams.com [savemyexams.com]

2. pdf.benchchem.com [pdf.benchchem.com]

3. asianpubs.org [asianpubs.org]

4. 2,3-Dichloro-5-(trifluoromethyl)pyridine | 69045-84-7 [chemicalbook.com]

5. WO2014198278A1 - A method for producing 2,3-dichloro-5-(trichloromethyl)pyridine -
Google Patents [patents.google.com]

To cite this document: BenchChem. [Comprehensive Characterization Profile: 5-
(Benzyloxy)-2,3-dichloropyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b572939/docs#comprehensive-characterization-
profile-5-benzyloxy-2-3-dichloropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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